Cas no 2248286-24-8 (1,3-Dioxoisoindolin-2-yl 3-(trifluoromethyl)bicyclo1.1.1pentane-1-carboxylate)

• Product Name: 1,3-Dioxoisoindolin-2-yl 3-(trifluoromethyl)bicyclo1.1.1pentane-1-carboxylate
• CAS No: 2248286-24-8
• MF: C₁₅H₁₀F₃NO₄
• MW: 325.239414691925
• MDL: MFCD32201279
• CID: 4784754
• Update Time: 2025-08-03

1,3-Dioxoisoindolin-2-yl 3-(trifluoromethyl)bicyclo1.1.1pentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxoisoindolin-2-yl 3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxylate
• 1,3-Dioxoisoindolin-2-yl 3-(trifluoromethyl)bicyclo1.1.1pentane-1-carboxylate

• MDL： MFCD32201279
• Inchi： 1S/C15H10F3NO4/c16-15(17,18)14-5-13(6-14,7-14)12(22)23-19-10(20)8-3-1-2-4-9(8)11(19)21/h1-4H,5-7H2
• InChI Key： WQORFLXFRIFKCI-UHFFFAOYSA-N
• SMILES： FC(C12CC(C(=O)ON3C(C4C=CC=CC=4C3=O)=O)(C1)C2)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 571
• XLogP3: 2.6
• Topological Polar Surface Area: 63.7

Additional information on 1,3-Dioxoisoindolin-2-yl 3-(trifluoromethyl)bicyclo1.1.1pentane-1-carboxylate

1,3-Dioxoisoindolin-2-yl 3-(trifluoromethyl)bicyclo1.1.1pentane-1-carboxylate: A Novel Compound with CAS No. 2248286-24-8 for Advanced Pharmaceutical Applications

The 1,3-Dioxoisoindolin-2-yl 3-(trifluoromethyl)bicyclo1.1.1pentane-1-carboxylate is a highly specialized organic compound with a unique molecular structure that has attracted significant attention in the field of pharmaceutical chemistry. This compound, identified by the CAS No. 2248286-24-8, represents a novel class of synthetic molecules designed for potential therapeutic applications. Its structural complexity, combining the 1,3-dioxoisoindolin-2-yl group with the 3-(trifluoromethyl)bicyclo1.1.1pentane-1-carboxylate moiety, positions it as a promising candidate for drug development. Recent advancements in computational chemistry and drug discovery have further highlighted its potential in targeting specific biological pathways.

The 1,3-Dioxoisoindolin-2-yl group is a key structural element that contributes to the compound's biological activity. This ring system is known for its ability to modulate enzyme activity and interact with various receptors, making it a critical component in the design of targeted therapies. The 3-(trifluoromethyl)bicyclo1.1.1pentane-1-carboxylate fragment, on the other hand, introduces hydrophobic and electron-withdrawing properties, which are essential for enhancing the compound's stability and bioavailability. These combined features make the 1,3-Dioxoisoindolin-2-yl 3-(trifluoromethyl)bicyclo1.1.1pentane-1-carboxylate a valuable molecule for further exploration in drug development.

Recent studies have focused on the synthetic pathways for the preparation of 1,3-Dioxoisoindolin-2-yl 3-(trifluoromethyl)bicyclo1.1.1pentane-1-carboxylate, emphasizing the importance of green chemistry principles. Researchers have employed advanced asymmetric catalysis techniques to achieve high yields and selectivity, reducing the environmental impact of the synthesis process. Additionally, the use of solvent-free conditions and microwave-assisted reactions has been explored to enhance the efficiency of the synthesis. These developments align with the growing emphasis on sustainable pharmaceutical manufacturing in the industry.

The 1,3-Dioxoisoindolin-2-yl 3-(trifluoromethyl)bicyclo1.1.1pentane-1-carboxylate has shown promising in vitro and in vivo activities in recent preclinical studies. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its potential as an anti-inflammatory agent by inhibiting the activity of key pro-inflammatory enzymes. The compound's ability to modulate cytokine signaling pathways suggests its potential application in treating inflammatory diseases such as rheumatoid arthritis and autoimmune disorders. These findings highlight the compound's relevance in modern drug discovery efforts.

Another significant area of research involves the pharmacokinetic properties of the 1,3-Dioxoisoindolin-2-yl 3-(trifluoromethyl)bicyclo1.1.1pentane-1-carboxylate. Studies have shown that the compound exhibits improved oral bioavailability and metabolic stability compared to traditional analogs. This is attributed to the presence of the trifluoromethyl group, which enhances the molecule's resistance to enzymatic degradation. These properties are critical for the development of long-acting formulations, reducing the frequency of dosing and improving patient compliance.

The 1,3-Dioxoisoindolin-2-yl 3-(trifluoromethyl)bicyclo1.1.1pentane-1-carboxylate has also been evaluated for its potential in oncology. Preliminary studies suggest that the compound may inhibit the growth of certain prostate cancer cell lines by disrupting the androgen receptor signaling pathway. This finding is particularly relevant given the increasing prevalence of androgen-dependent cancers and the need for novel therapeutic strategies. Further research is warranted to explore its efficacy in clinical settings.

Advancements in computational modeling have also contributed to the understanding of the 1,3-Dioxoisoindolin-2-yl 3-(trifluoromethyl)bicyclo1.1.1pentane-1-carboxylate's molecular interactions. Molecular docking studies have identified potential target proteins such as kinases and ion channels, providing insights into its mode of action. These computational tools are essential for predicting the compound's biological activity and guiding the design of more effective derivatives.

The 1,3-Dioxoisoindolin-2-yl 3-(trifluoromethyl)bicyclo1.1.1pentane-1-carboxylate represents a significant contribution to the field of pharmaceutical science. Its unique structure and potential applications in various therapeutic areas underscore the importance of continued research and development. As the field of drug discovery evolves, compounds like the 1,3-Dioxoisoindolin-2-yl 3-(trifluoromethyl)bicyclo1.1.1pentane-1-carboxylate will play a crucial role in addressing unmet medical needs and improving patient outcomes.